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Compound of Interest

Compound Name: 4-Methoxy-3-buten-2-one

Cat. No.: B7821248 Get Quote

For laboratory professionals, including researchers, scientists, and drug development experts,

the proper handling and disposal of chemical waste is a critical component of laboratory safety

and environmental responsibility. This guide provides a detailed, step-by-step procedure for the

safe disposal of 4-Methoxy-3-buten-2-one, ensuring compliance with general hazardous

waste protocols.

Essential Safety and Chemical Profile
4-Methoxy-3-buten-2-one is a combustible liquid that can cause skin, eye, and respiratory

irritation.[1][2] Adherence to strict safety protocols is necessary to minimize exposure and

prevent accidents.

Table 1: Physical and Chemical Properties of 4-Methoxy-3-buten-2-one
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Property Value

Appearance Light yellow, clear liquid[3]

Boiling Point 200 °C[3]

Flash Point 63 °C (145.4 °F) - closed cup[3]

Density 0.982 g/mL at 25 °C[3]

Storage Temperature 2-8°C[3]

Incompatibilities
Strong acids, strong bases, strong oxidizing

agents, strong reducing agents[4]

Table 2: Recommended Personal Protective Equipment (PPE)

PPE Category Specification

Eye and Face Protection
Wear tightly fitting safety goggles with side-

shields or other approved eye protection.[1][2]

Hand Protection

Wear chemical-resistant gloves, such as nitrile

or butyl rubber.[2] Always inspect gloves before

use.[2]

Skin and Body Protection
Wear a lab coat or chemical-resistant suit to

prevent skin contact.[2]

Respiratory Protection

If vapors or mists may be generated, use a

NIOSH-approved air-purifying respirator with

organic vapor cartridges.[2]

Step-by-Step Disposal Protocol
The disposal of 4-Methoxy-3-buten-2-one must be handled as hazardous chemical waste. Do

not dispose of this chemical down the drain or in regular trash.[5]

Step 1: Waste Collection and Containment
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Select a Proper Container: Use a designated, leak-proof hazardous waste container that is

chemically compatible with 4-Methoxy-3-buten-2-one.[6] The container must have a secure,

screw-on cap.[6][7]

Collect Waste: Pour the waste 4-Methoxy-3-buten-2-one into the designated container.

Avoid filling the container beyond 90% capacity to allow for expansion.[6]

Rinsate Collection: If rinsing emptied containers that held 4-Methoxy-3-buten-2-one, triple-

rinse with a suitable solvent.[8] This rinsate is also considered hazardous waste and must be

collected in the same or a compatible waste container.[8]

Seal the Container: Keep the waste container tightly closed except when adding waste.[6][7]

[8]

Step 2: Labeling and Storage
Labeling: Immediately label the waste container with a "Hazardous Waste" tag.[8] The label

must clearly identify the contents as "Waste 4-Methoxy-3-buten-2-one" and list all

components and their approximate percentages.[9]

Designate a Storage Area: Store the sealed waste container in a designated satellite

accumulation area (SAA).[6] This area should be under the control of the laboratory

personnel generating the waste.[9]

Secondary Containment: Place the waste container in a secondary container, such as a lab

tray, to contain any potential leaks or spills.[7] The secondary container should be able to

hold 110% of the volume of the primary container.[7]

Segregate Incompatibles: Ensure the waste is stored separately from incompatible materials

like strong acids, bases, and oxidizing agents.[4][6]

Step 3: Arranging for Disposal
Contact EH&S: Request a hazardous waste pickup from your institution's Environmental

Health & Safety (EH&S) department.[7]

Follow Institutional Procedures: Adhere to your institution's specific procedures for waste

pickup, including any required documentation or online forms.[9]
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Time and Quantity Limits: Be aware of accumulation limits. Hazardous waste must typically

be collected within 90 days of the start of accumulation.[7] Do not exceed the maximum

allowable quantity (e.g., 55 gallons) for a single waste stream in your storage area.[7]

Accidental Spill Management
In the event of a spill, follow these procedures:

Evacuate and Ventilate: Evacuate all non-essential personnel and ensure the area is well-

ventilated.[2]

Remove Ignition Sources: Eliminate all sources of ignition from the area.[3]

Contain the Spill: Use a non-combustible absorbent material like sand, earth, or vermiculite

to contain the spill.[3][4]

Collect and Dispose: Collect the absorbent material and place it in a suitable, sealed

container for disposal as hazardous waste, following the steps outlined above.[3]

Disposal Workflow Diagram
The following diagram illustrates the decision-making process for the proper disposal of 4-
Methoxy-3-buten-2-one.
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Caption: Disposal workflow for 4-Methoxy-3-buten-2-one.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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